2-(2-Methylpyrrolidin-1-yl)ethan-1-amine
Overview
Description
2-(2-Methylpyrrolidin-1-yl)ethan-1-amine is a chemical compound with the CAS Number: 35025-84-4 . It has a molecular weight of 128.22 and its IUPAC name is 2-(2-methyl-1-pyrrolidinyl)ethanamine . The compound is in liquid form at room temperature .
Molecular Structure Analysis
The molecular structure of 2-(2-Methylpyrrolidin-1-yl)ethan-1-amine is represented by the SMILES notation: CN1CCCC1CCN . The InChI code for this compound is 1S/C7H16N2/c1-7-3-2-5-9(7)6-4-8/h7H,2-6,8H2,1H3 .Physical And Chemical Properties Analysis
2-(2-Methylpyrrolidin-1-yl)ethan-1-amine is a liquid at room temperature . It has a molecular weight of 128.22 .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(2-Methylpyrrolidin-1-yl)ethan-1-amine, focusing on six unique fields:
Neuropharmacology
2-(2-Methylpyrrolidin-1-yl)ethan-1-amine is studied for its potential effects on the central nervous system. Researchers investigate its interaction with neurotransmitter systems, particularly its role as a potential modulator of dopamine and serotonin pathways. This makes it a candidate for studying treatments for neurological disorders such as Parkinson’s disease and depression .
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential as a building block in the synthesis of novel therapeutic agents. Its unique structure allows for the creation of derivatives that may exhibit enhanced pharmacological properties, including improved efficacy and reduced side effects .
Organic Synthesis
The compound is valuable in organic synthesis due to its reactivity and ability to form stable intermediates. It is used in the development of complex organic molecules, which are essential in the production of pharmaceuticals, agrochemicals, and materials science.
Analytical Chemistry
In analytical chemistry, 2-(2-Methylpyrrolidin-1-yl)ethan-1-amine is utilized as a standard or reagent in various chromatographic and spectroscopic techniques. Its properties make it suitable for use in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) for the identification and quantification of compounds in complex mixtures .
Biochemical Research
This compound is also used in biochemical research to study enzyme interactions and metabolic pathways. Its structure allows it to act as a substrate or inhibitor in enzymatic reactions, providing insights into enzyme kinetics and mechanisms .
Safety and Hazards
properties
IUPAC Name |
2-(2-methylpyrrolidin-1-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-7-3-2-5-9(7)6-4-8/h7H,2-6,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWCJURPRDOORGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN1CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80569226 |
Source
|
| Record name | 2-(2-Methylpyrrolidin-1-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80569226 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methylpyrrolidin-1-yl)ethan-1-amine | |
CAS RN |
35025-84-4 |
Source
|
| Record name | 2-(2-Methylpyrrolidin-1-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80569226 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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